
Application Notes and Protocols for
Paromomycin Selection of Transgenic

Brachypodium distachyon

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Paromomycin

CAS No.: 1263-89-4

Cat. No.: B1663516

Get Quote
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Introduction
Brachypodium distachyon has emerged as a powerful model organism for functional genomics

in temperate grasses and biofuel crops. Efficient genetic transformation is crucial for these

studies, requiring robust methods for selecting transgenic cells. While hygromycin has been a

common selection agent, paromomycin offers an effective alternative, particularly for

experiments involving multiple rounds of transformation or for complementing existing

hygromycin-resistant mutant lines.[1][2][3] Paromomycin is an aminoglycoside antibiotic that

inhibits protein synthesis in non-resistant plant cells. Resistance is conferred by the neomycin

phosphotransferase II (nptII) gene, which detoxifies the antibiotic through phosphorylation. This

document provides detailed protocols for the use of paromomycin in the selection of

transgenic B. distachyon.
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The efficiency of paromomycin selection can be influenced by the concentration of the

antibiotic and the transformation vector used. The following table summarizes transformation

efficiencies obtained using Agrobacterium tumefaciens strain AGL1 and various vectors, with

selection performed on media containing 400 mg/L paromomycin.

Vector
Callus
Source

No. of
Calli Co-
cultivated

No. of
Calli
Producin
g Green
Shoots

Transfor
mation
Efficiency
(%)

No. of
Independ
ent
Transgeni
c Plants

No. of
Escapes

pARS1-

RUBQ2-

GUSPlus

Wild-Type

(Bd21-3)
64 40 62.5% 120 2

pARS1-6kb
Wild-Type

(Bd21-3)
58 36 62.1% 108 1

pARS1-7kb
Wild-Type

(Bd21-3)
60 24 40.0% 72 1

pARS2-

ZmUbi1-

1.6kb

Hygromyci

n-Resistant
72 41 56.9% 123 1

Data adapted from studies on Agrobacterium-mediated transformation of B. distachyon.

Transformation efficiency is defined as the percentage of co-cultivated calli that produce

transgenic plants.[4][5]

Experimental Protocols
This section details the methodology for generating transgenic B. distachyon using

paromomycin selection. The protocol is adapted from established methods and optimized for

paromomycin.[2][3]
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Critical Note: Paromomycin can precipitate from media solidified with Phytagel. Therefore,

Phyto agar must be used as the gelling agent for all paromomycin-containing media.[2][3]

Callus Initiation Medium (CIM):

4.43 g/L Linsmaier and Skoog (LS) basal medium

30 g/L Sucrose

0.5 mg/L 2,4-Dichlorophenoxyacetic acid (2,4-D)

Adjust pH to 5.8 with KOH.

Add 5 g/L Phyto agar.

Autoclave to sterilize.

Regeneration Medium (RM):

4.43 g/L LS basal medium

30 g/L Maltose

0.2 mg/L Kinetin

Adjust pH to 5.8 with KOH.

Add 5 g/L Phyto agar.

Autoclave to sterilize.

After cooling to ~50°C, add filter-sterilized paromomycin sulfate to a final concentration of

200-400 mg/L and timentin to 150 mg/L.

Rooting Medium:

4.42 g/L Murashige and Skoog (MS) basal medium with vitamins

30 g/L Sucrose
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Adjust pH to 5.7 with KOH.

Add 5 g/L Phyto agar.

Autoclave to sterilize.

After cooling to ~50°C, add filter-sterilized paromomycin sulfate to a final concentration of

400 mg/L to minimize the recovery of non-transgenic "escape" plants.[2]

Callus Induction from Immature Embryos
Sterilize immature seeds of B. distachyon (inbred line Bd21-3 is commonly used).

Aseptically dissect immature embryos (approximately 0.3-0.5 mm in size).

Place the embryos, scutellum side up, on CIM plates.

Incubate in the dark at 28°C for 3-4 weeks until compact, embryogenic calli are formed.

Subculture the yellowish, organized calli to fresh CIM every 2 weeks.

Agrobacterium-Mediated Transformation
Grow Agrobacterium tumefaciens (e.g., strain AGL1) or Agrobacterium rhizogenes (e.g.,

strain 18r12v) carrying a binary vector with the nptII resistance gene and your gene of

interest in appropriate liquid medium with antibiotics.[1][4]

Pellet the bacterial culture by centrifugation and resuspend in liquid infection medium to an

OD600 of 0.4-0.6.

Immerse the embryogenic calli in the bacterial suspension for 5-10 minutes.

Blot the calli dry on sterile filter paper and place them on co-cultivation plates (CIM).

Incubate in the dark at 22-24°C for 3-5 days.

Selection and Regeneration of Transgenic Plants
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After co-cultivation, wash the calli with sterile water containing timentin (150 mg/L) to remove

excess Agrobacterium.

Transfer the calli to CIM plates containing 150 mg/L timentin and the chosen concentration of

paromomycin (start with 400 mg/L for stringent selection).

Incubate in the dark at 28°C for 2-3 weeks.

Transfer the surviving, proliferating calli to Regeneration Medium (RM) containing

paromomycin (400 mg/L) and timentin (150 mg/L).

Incubate under a 16-hour light/8-hour dark photoperiod at 28°C.

Subculture every 2 weeks until green shoots emerge.

Once shoots are 2-3 cm long, transfer them to Rooting Medium with 400 mg/L

paromomycin. The inclusion of paromomycin at this stage is crucial to eliminate escapes.

[2][6]

Transfer well-rooted plantlets to soil and grow to maturity in a greenhouse.
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Caption: Workflow for B. distachyon transformation using paromomycin selection.
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Paromomycin Selection Mechanism
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Caption: Mechanism of paromomycin action and nptII-mediated resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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